Cas no 548-62-9 (Crystal Violet)

     Crystal violet, also known as gentian violet / onycho violet, is commonly known as purple potion. It belongs to triphenylmethane dye disinfectant. It competes with microbial enzyme system for hydrogen ions to make the enzyme become an inactive oxidation state, thus playing a bactericidal role
Crystal Violet structure
Crystal Violet structure
Crystal Violet
548-62-9
C25H30ClN3
407.9788
MFCD00011750
38257
11057

Crystal Violet Properties

Names and Identifiers

    • Crystal Violet
    • PYOKTANIN BLUE
    • S NO 785
    • VIOLET 7B
    • BASIC VIOLET 3
    • BRILLIANT VIOLET
    • CALCOZINE VIOLET 6BN
    • GRAM STAIN NO 1
    • GRAM STAIN
    • Crystal Violet Hydrate
    • Crystal Violet Hydrate[for Biochemical Research]
    • Gentian violet
    • C.I.42555
    • CRYSTAL VIOLET (C.I. 42555) FOR MICROSCOPY
    • Gentianviolet(crystal)
    • 42535
    • C.I. 42535+42555
    • Crystal Violet, indicator, pure
    • Crystal Violet, pure, high purity biological stain
    • GieMsa stain
    • Hexamethylpararosaniline chloride
    • Methyl Violet 10B
    • Basic Violet 3 Hydrate
    • Hexamethylpararosaniline Chloride Hydrate
    • [4-[4,4'-Bis(dimethylamino)benzhydrylidene]cyclohexa-2,5-dien-1-ylidene]dimethylammonium chloride
    • Methyl violet
    • C.I. 42555
    • Gentian violet(FMP)
    • Aniline Violet
    • Methylrosaniline chloride
    • Hexamethyl Violet
    • Gentiaverm
    • Pyoktanin
    • Vianin
    • Atmonil
    • Viocid
    • Avermin
    • Adergon
    • Axuris
    • Badil
    • Bismuth Violet
    • Basic Violet BN
    • methylrosanilinium chloride
    • Gentioletten
    • Gentersal
    • Oxycolor
    • Genticid
    • Vermicid
    • Oxiuran
    • Oxyozyl
    • Calcozine Violet C
    • Meroxyl-Wander
    • Meroxylan-Wander
    • Brilliant Violet 5B
    • Hecto Violet R
    • Violet CP
    • Crystal Violet O
    • Pape
    • Crystal violet indicator
    • Basic Violet 3
    • Gentian Violet
    • Basic Violet 3,AR
    • Violet cristallise
    • CI 42555
    • MFCD00011750
    • Gentianaviolett
    • GV-Eleven
    • Methyl violet 10 BO
    • gentian violet
    • Chlorure de methylrosanilinum (INN-French)
    • METHYLROSANILINIUM CHLORIDE (EP MONOGRAPH)
    • NCGC00259311-01
    • Crystal Violet Extra Pure APNX
    • CHEBI:41688
    • AKOS000282988
    • Violet 6BN
    • Sentry aq mardel quick aid
    • Gentian violet USP grade (Crystal Violet USP)
    • Pesticide Code: 039502
    • Meroxyl
    • J4Z741D6O5
    • Crystal Violet HL2
    • GENTIAN VIOLET (USP IMPURITY)
    • Methylviolett [German]
    • A5104
    • Gentian violet, for microscopy (Bact., Hist.)
    • NCI-C55969
    • Violet zasadita 3 [Czech]
    • DTXCID50653
    • Methyl violet BN
    • Aniline Violet Pyoktanine
    • chlorure de methylrosanilinium
    • Crystal violet
    • Gentian Violet (~90%)
    • Gentian violet (USP)
    • GENTIAN VIOLET [USP-RS]
    • HY-B0324A
    • NSC-3090
    • Gentian violet [USP]
    • Calcozine Violet 6BN
    • Crystal Violet, for microscopy (Bact., Bot., Hist., Vit.), indicator (pH 0.1-2.0)
    • Violet 5BO
    • s1917
    • Methyl Violet 10BNS
    • Crystal Violet BP
    • NCGC00094687-02
    • Violetta di genziana
    • 4-{bis[4-(dimethylamino)phenyl]methylene}-N,N-dimethylcyclohexa-2,5-dien-1-iminium chloride
    • UNII-J4Z741D6O5
    • Crystal Violet, micronized
    • Violet gencianova [Czech]
    • Gentian violet, 95.0-105.0%
    • Gentian Violet Topical Solution
    • NSC757050
    • GENTIAN VIOLET [HSDB]
    • ANILINE VIOLET PYROKTANINE
    • Hexamethyl-p-rosaniline hydrochloride
    • N-(4-(bis(4-(dimethylamino)phenyl)methylidene)cyclohexa-2,5-dien-1-ylidene)-N-methylmethanaminium
    • Chlorure de methylrosanilinum [INN-French]
    • Methylrosanilinchlorid
    • CHEMBL64894
    • Crystal Violet USP
    • Metilrosanilinio cloruro [DCIT]
    • Methyl violet 10 B
    • Chlorure de methylrosanilinum
    • SR-05000001923
    • Tox21_300571
    • Methyl Violet 5BNO
    • DA-62512
    • GENTIAN VIOLET (USP-RS)
    • El Valle Gentian Violet
    • H10682
    • SR-05000001923-1
    • Basic Violet-3
    • Pyoverm
    • HB0742
    • EINECS 208-953-6
    • Pararosaniline, N,N,N',N',N'',N''-hexamethyl-, chloride
    • 723 - Dyes in sea food
    • Crystal Violet, A.C.S. reagent
    • GENTIAN VIOLET [MI]
    • Methanaminium, N-(4-(bis(4-(dimethylamino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-methyl-, chloride (1:1)
    • DTXSID5020653
    • Le violet de gentiane
    • HMS2091H15
    • Methylmethanaminium chloride
    • Blaues pyoktanin
    • METHYLROSANILINIUM CHLORIDE [WHO-DD]
    • AC-12933
    • Methanaminium, N-(4-(bis(4-(dimethylamino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)-N-methyl-, chloride
    • Aizen Crystal Violet Extra Pure
    • GVS
    • Methylrosanilinium chloride, European Pharmacopoeia (EP) Reference Standard
    • Violet krystalova [Czech]
    • Pharmakon1600-01500315
    • Blaues pyoktanin [German]
    • Gentianaviolett [German]
    • Z1465002628
    • C.I.Basic Violet 11:1
    • Crystal Violet Extra Pure APN
    • Methanaminium,N-[4-[bis[4-(dimethylamino)phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-, chloride
    • METHYLROSANILINIUM CHLORIDE (MART.)
    • Tox21_201762
    • Plastoresin Violet 5BO
    • Cloruro de metilrosanilina
    • METHYLROSANILINIUM CHLORIDE [MART.]
    • C2460
    • Gentian VioletAnti-Infective
    • N-(4-(bis(4-(dimethylamino)phenyl)methylene)cyclohexa-2,5-dienylidene)-N-methylmethanaminium chloride
    • Crystal Violet, indicator for the determination of the redox potential, S. No.: 785
    • HEXAMETHYL-P-ROSANILINE CHLORIDE
    • METHYLROSANILINIUM CHLORIDE [WHO-IP]
    • Caswell No. 264A
    • Methylrosanilinium for system suitability, European Pharmacopoeia (EP) Reference Standard
    • METHYLROSANILINII CHLORIDUM [WHO-IP LATIN]
    • Methyl Violet 10BK
    • Violet, Methyl
    • methylrosanilinium chloratum
    • C25H30N3Cl
    • Crystal Violet 10B
    • CI Basic Violet 3
    • Hidaco Brilliant Crystal Violet
    • Gentian Violet 2%
    • Humco Gentian Violet 2%
    • Cloruro de metilrosanilina [INN-Spanish]
    • 12416 Violet
    • Genapax
    • NSC3090
    • Crystal Violet 6BO
    • C.I. Basic violet 3
    • Crystal Violet BPC
    • Crystal Violet, 97.0-103.0%
    • hexamethylparaosaniline chloride
    • C-8651
    • Crystal Violet SS
    • Crystal Violet AO
    • Crystal Violet AON
    • Paper Blue R
    • Methylrosanilinium chloride [INN]
    • Crystal Violet, SAJ first grade
    • Methylrosanilinii chloridum (INN-Latin)
    • Methyl Violet 5BO
    • Crystal Violet 5BO
    • Crystal Violet Pure DSC
    • Cloruro de metilrosanilina (INN-Spanish)
    • Crystal Violet, SAJ special grade
    • Methyl Violet 10BN
    • Hidaco crystal Violet
    • C-8652
    • Q420705
    • HMS3655D03
    • Violet XXIII
    • 4-{bis[4-(dimethylamino)phenyl]methylidene}-N,N-dimethylcyclohexa-2,5-dien-1-iminium chloride
    • Methylrosanilinchlorid [German]
    • meroxylanwander
    • HMS500B13
    • GENTIAN VIOLET [USP IMPURITY]
    • Crystal Violet, Dye content >=90 %
    • Methylrosanilinium chloride (JAN/INN)
    • NSC-757050
    • Violeta genciana
    • Crystal Violet Base
    • HMS1920B11
    • Kristall-violett [German]
    • Methyl violet 10 BD
    • Methylviolett
    • Violet zasadita 3
    • N-(4-(Bis(4-(dimethylamino)phenyl)methylene)cyclohexa-2,5-dien-1-ylidene)-N-methylmethanaminium chloride
    • Crystal Violet chloride
    • Crystal Violet, VETRANAL(TM), analytical standard
    • Genapax (TN)
    • Basic violet 3
    • HSDB 4366
    • D01046
    • Methylrosanilinii chloridum [INN-Latin]
    • EN300-113977
    • CCG-39763
    • NCGC00091112-09
    • C-8650
    • Crystal Violet Pure DSC Brilliant
    • genetian violet
    • (4-(4,4'-Bis(dimethylamino)benzhydrylidene)cyclohexa-2,5-dien-1-ylidene)dimethylammonium chloride
    • EPA Pesticide Chemical Code 039502
    • Violet krystalova
    • GENTIAN VIOLET (USP MONOGRAPH)
    • Pararosaniline,N,N',N',N'',N''-hexamethyl-, chloride
    • Methyl Violet 10BD
    • Chloride, Hexamethylpararosaniline
    • Crystal Violet, ACS reagent, >=90.0% anhydrous basis
    • SCHEMBL9171
    • Crystal Violet, certified by the Biological Stain Commission
    • NCGC00094687-01
    • Gentian Violet, United States Pharmacopeia (USP) Reference Standard
    • NCGC00254524-01
    • METHYLROSANILINIUM CHLORIDE [JAN]
    • GNP Gentian Violet 1%
    • (4-{bis[-(dimethylamino)phenyl]methylene}-2,5-cyclohexadien-1-ylidene)dimethylammonium chloride
    • CAS-548-62-9
    • SPECTRUM1500315
    • Methylrosanilinum chloratum
    • Violeta de genciana
    • AKOS015901288
    • WLN: L6Y DYJ AUYR DN1&1&R DN1&1& DUK1&1 &Q &G
    • N-(-4-{bis[4-(dimethylamino)phenyl]methylene}2,5-cyclohexadien-1-ylidene)-N-methyltrimethanaminium chloride
    • METHYLROSANILINIUM CHLORIDE [EP MONOGRAPH]
    • NSC 3090
    • Crystal Violet, JIS special grade
    • N-(4-{bis[4-(dimethylamino)phenyl]methylidene}cyclohexa-2,5-dien-1-ylidene)-N-methylmethanaminium chloride
    • SW219351-1
    • [4-[Bis[4-(dimethylamino)phenyl]methylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium chloride
    • Methanaminium,N-[4-[bis[4-(dimethylamino)phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-,chloride
    • Crystal Violet Extra Pure
    • GentianViolet-d6
    • GENTIAN VIOLET [VANDF]
    • Ammonium, (4-(bis(p-(dimethylamino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)dimethyl-, chloride
    • Meroxylan
    • Methyl Violet 6B (biological stain)
    • Crystal Violet Technical
    • Metilrosanilinio cloruro
    • GENTIAN VIOLET [USP MONOGRAPH]
    • Chloride, Methylrosaniline
    • Gentian Violet, meets USP testing specifications
    • N-(4-{bis[4-(dimethylamino)phenyl]methylidene}cyclohexa-2,5-dien-1-ylidene)-N-methylmethanaminium
    • Aizen Crystal Violet
    • Methyl Violet 10BO
    • EC 208-953-6
    • (4-(Bis(p-(dimethylamino)phenyl)methylene)-2,5-cyclohexadien-1-ylidene)dimethylammonium chloride
    • Tox21_111084_1
    • Crystal Violet FN
    • Crystal Violet 6B
    • GNF-PF-880
    • Hexamethyl pararosaniline chloride
    • CCRIS 2464
    • GENTIAN VIOLET [ORANGE BOOK]
    • Hectograph Violet SR
    • 60662-33-1
    • CRYSTAL VIOLET HL 2
    • De LA Cruz Gentian Violet
    • 548-62-9
    • NCGC00091112-02
    • Lowacryl violet 1
    • NCGC00091112-01
    • Crystal Violet chloride salt
    • Methylrosanilinii chloridum
    • Violet, Crystal
    • NS00077216
    • Methylrosanilini chloridum
    • Tox21_111084
    • Mitsui Crystal Violet
    • Kristall-violett
    • AS-49338
    • GLXC-15502
    • Gentian Violet; Hexamethylpararosaniline chloride
    • Gentian Violet 1%
    • Violet gencianova
    • Violet, Gentian
    • SANYO FANAL VIOLET R
    • Hexamethyl p-rosaniline hydrochloride
    • Humco Gentian Violet 1%
    • +Expand
    • MFCD00011750
    • ZXJXZNDDNMQXFV-UHFFFAOYSA-M
    • 1S/C25H30N3.ClH/c1-26(2)22-13-7-19(8-14-22)25(20-9-15-23(16-10-20)27(3)4)21-11-17-24(18-12-21)28(5)6;/h7-18H,1-6H3;1H/q+1;/p-1
    • [Cl-].N(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C(=C1C([H])=C([H])C(C([H])=C1[H])=[N+](C([H])([H])[H])C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])N(C([H])([H])[H])C([H])([H])[H] |c:31,t:20|
    • 4077708

Computed Properties

  • 407.212826g/mol
  • 0
  • 0
  • 3
  • 4
  • 407.212826g/mol
  • 407.212826g/mol
  • 9.5Ų
  • 29
  • 542
  • 0
  • 0
  • 0
  • 0
  • 0
  • 2
  • nothing
  • nothing
  • 0

Experimental Properties

  • When heated to decomposition it emits very toxic fumes of Nitrogen oxides and Chloride.
  • pKa1 = 5.31; pKa2 = 8.64 (est)
  • 1.46360
  • 9.49000
  • 4395
  • 1.6010 (estimate)
  • 16 g/L (25 ºC)
  • 560.86°C (rough estimate)
  • 205 °C (dec.) (lit.)
  • No data available
  • 40 °C
  • water: soluble50g/L at 27°C
  • 1%
  • Dark green powder or particle
  • 2.5-3.5 (10g/l, H2O, 20℃)
  • Stable. Incompatible with strong oxidizing agents, strong acids. Light-sensitive. Combustible.
  • Soluble in cold and hot water, very soluble in ethanol and chloroform. Insoluble in ether
  • Sensitive to light
  • 9.4(at 25℃)
  • 42555
  • 590nm
  • 0.8(yellow)-2.6(blue/violet)
  • 1.19 g/cm3 (20℃)

Crystal Violet Security Information

  • GHS05 GHS05 GHS07 GHS07 GHS08 GHS08 GHS09 GHS09
  • BO9000000
  • 3
  • S45-S53-S60-S61
  • III
  • R22; R41; R45; R50/53
  • 9
  • T T N N
  • UN 3077
  • H302,H318,H351,H410
  • P273,P280,P305+P351+P338,P501
  • dangerous
  • Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • III
  • 40-51/53
  • Danger
  • Yes
  • LD50 orally in mice, rats: 1.2, 1.0 g/kg (Hodge)
  • 9

Crystal Violet Customs Data

  • 32041300
  • China Customs Code:

    32041300

Crystal Violet Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00IA8Z-25g
Methanaminium,N-[4-[bis[4-(dimethylamino)phenyl]methylene]-2,5-cyclohexadien-1-ylidene]-N-methyl-, chloride
548-62-9 BS
25g
$5.00 2024-04-29
abcr
AB204187-25 g
Crystal Violet, ACS, 90%; .
548-62-9 90%
25 g
€67.80 2023-07-20
City Chemical
685D-100GM
Gentian Violet
548-62-9 98%
100gm
$34.58 2023-09-19
Cooke Chemical
A8437832-100ML
Crystal violet indicator
548-62-9 0.2%(w/v)inAceticAcid
100ml
RMB 190.40 2023-09-07
Enamine
EN300-113977-0.05g
4-{bis[4-(dimethylamino)phenyl]methylidene}-N,N-dimethylcyclohexa-2,5-dien-1-iminium chloride
548-62-9 90%
0.05g
$19.0 2023-10-26
S e l l e c k ZHONG GUO
S1917-10mM (1mL in DMSO)
Crystal Violet
548-62-9
10mM (1mL in DMSO)
¥742.72 2023-09-16
TRC
G362500-50mg
Gentian Violet (~90%)
548-62-9
50mg
$ 80.00 2023-09-07
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
JC3886-100g
Crystal Violet
548-62-9 ≥90%
100g
¥390元 2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C196471-100ml
Crystal Violet
548-62-9 0.1% in water
100ml
¥257.90 2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1239789-25g
Crystal violet indicator (0.0-2.0), IND
548-62-9 IND
25g
¥42.00 2024-08-09

Crystal Violet Synthesis

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